Cas no 30924-31-3 (1H-Purine-2,6-dione,3,7-dihydro-8-[(2-hydroxyethyl)methylamino]-1,3,7-trimethyl-)

1H-Purine-2,6-dione,3,7-dihydro-8-[(2-hydroxyethyl)methylamino]-1,3,7-trimethyl- structure
30924-31-3 structure
Product Name:1H-Purine-2,6-dione,3,7-dihydro-8-[(2-hydroxyethyl)methylamino]-1,3,7-trimethyl-
CAS No:30924-31-3
MF:C11H17N5O3
MW:267.284381628037
CID:306731
PubChem ID:35685
Update Time:2025-04-19

1H-Purine-2,6-dione,3,7-dihydro-8-[(2-hydroxyethyl)methylamino]-1,3,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione,3,7-dihydro-8-[(2-hydroxyethyl)methylamino]-1,3,7-trimethyl-
    • 8-[2-hydroxyethyl(methyl)amino]-1,3,7-trimethylpurine-2,6-dione
    • 8-((2-Hydroxyethyl)methylamino)caffeine
    • 8-[(2-Hydroxy-aethyl)-methyl-amino]-1,3,7-trimethyl-3,7-dihydro-purin-2,6-dion
    • 8-[(2-hydroxy-ethyl)-methyl-amino]-1,3,7-trimethyl-3,7-dihydro-purine-2,6-dione
    • 8-<(2-Hydroxy-aethyl)-methylamino>-coffein
    • Cafaminol
    • Cafaminolum [INN-Latin]
    • EINECS 250-390-3
    • Methylcoffanolamine
    • Rhinetten
    • Rhinoptil
    • 8-(beta-Oxyethyl)methylaminocaffeine
    • Cafaminolum
    • 8-(N-(2-Hydroxyethyl)methylamino)-1,3,7-trimethylxanthin
    • 8-((2-hydroxyethyl)(methyl)amino)-1,3,7-trimethyl-3,7-dihydro-1H-purine-2,6-dione
    • 8-(N-(2-Hydroxyethyl)-N-methylamino)-1,3,7-trimethyl-2,6(1H,3H)-purindion
    • 8-(beta-Oxyaethyl)-methylaminocoffein
    • CAFFEINE, 8-((2-HYDROXYETHYL)METHYLAMINO)-
    • SCHEMBL250277
    • CAFAMINOL [WHO-DD]
    • NS00010252
    • UNII-0L1S25NC1L
    • AKOS024365336
    • SR-01000945253-1
    • DTXSID60184916
    • CAFAMINOL [MART.]
    • BRN 0294509
    • 8-(beta-Oxyaethyl)-methylaminocoffein [German]
    • Q5017080
    • 0L1S25NC1L
    • CAFAMINOL [MI]
    • Cafaminol [INN]
    • 30924-31-3
    • beta-(Caffeino-(8))-beta-methylaminoethanol
    • 3,7-Dihydro-8-((2-hydroxyethyl)methylamino)-1,3,7-trimethyl-1H-purine-2,6-dione
    • CHEMBL2104570
    • SR-01000945253
    • CHEBI:135099
    • Inchi： 1S/C11H17N5O3/c1-13(5-6-17)10-12-8-7(14(10)2)9(18)16(4)11(19)15(8)3/h17H,5-6H2,1-4H3
    • InChI Key： ZGNRRVAPHPANFI-UHFFFAOYSA-N
    • SMILES： O=C1C2=C(N=C(N(C)CCO)N2C)N(C)C(N1C)=O

Computed Properties

  • Exact Mass: 267.13300
  • Monoisotopic Mass: 267.133139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.9
  • XLogP3: -0.7

Experimental Properties

  • Density: 1.41
  • Melting Point: 162-164°
  • Boiling Point: 476.6°C at 760 mmHg
  • Flash Point: 242.1°C
  • Refractive Index: 1.648
  • PSA: 85.29000
  • LogP: -1.60080

1H-Purine-2,6-dione,3,7-dihydro-8-[(2-hydroxyethyl)methylamino]-1,3,7-trimethyl- Security Information

  • Toxicity：LD50 s.c. in male mice: 700 mg/kg (Klosa)

1H-Purine-2,6-dione,3,7-dihydro-8-[(2-hydroxyethyl)methylamino]-1,3,7-trimethyl- Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Purine-2,6-dione,3,7-dihydro-8-[(2-hydroxyethyl)methylamino]-1,3,7-trimethyl- Related Literature

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